N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide, also known as FSNB, is a potential drug candidate that has been studied for its various biological activities.
Mechanism of Action
The mechanism of action of N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide involves the inhibition of various enzymes and proteins involved in cell proliferation, inflammation, and bacterial growth. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division. It also inhibits the production of pro-inflammatory cytokines by blocking the activation of NF-κB, a transcription factor involved in the expression of inflammatory genes. This compound also disrupts bacterial cell membrane integrity, leading to bacterial death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. This compound also inhibits the production of reactive oxygen species (ROS), which are involved in various diseases such as cancer and inflammation. Additionally, this compound has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6.
Advantages and Limitations for Lab Experiments
N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize, making it a cost-effective compound for research. However, this compound has some limitations in lab experiments, including its low solubility in water and some organic solvents. This can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the research of N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide. One potential direction is to further study its anti-cancer activity and explore its potential as a cancer therapy. Another direction is to investigate its potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, this compound could be further studied for its antibacterial activity and potential as an antibiotic.
Synthesis Methods
N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide can be synthesized through a multi-step reaction process. The first step involves the reaction of 4-fluoroaniline with carbon disulfide to form 4-fluorophenyl isothiocyanate. The resulting compound is then reacted with 2-methyl-3-nitrobenzoic acid in the presence of a catalyst to form this compound.
Scientific Research Applications
N-{[(4-fluorophenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and bacterial infections. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also shown anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. Additionally, this compound has demonstrated antibacterial activity against various strains of bacteria.
properties
IUPAC Name |
N-[(4-fluorophenyl)carbamothioyl]-2-methyl-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FN3O3S/c1-9-12(3-2-4-13(9)19(21)22)14(20)18-15(23)17-11-7-5-10(16)6-8-11/h2-8H,1H3,(H2,17,18,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGCSAZNCJWFNHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC(=S)NC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.